![molecular formula C15H15N3O12 B6331092 Tris[(2-oxo-1,3-dioxolan-4-yl)methyl]-1,3,5-triazinane-2,4,6-trione CAS No. 147876-34-4](/img/structure/B6331092.png)
Tris[(2-oxo-1,3-dioxolan-4-yl)methyl]-1,3,5-triazinane-2,4,6-trione
Overview
Description
Tris[(2-oxo-1,3-dioxolan-4-yl)methyl]-1,3,5-triazinane-2,4,6-trione, more commonly known as ‘Tris’, is an organic compound used in many scientific applications. Tris is a versatile compound that has been used in a variety of processes, from synthesis to biochemical experiments. Tris is a popular choice for many scientific research applications due to its low toxicity, high solubility, and low cost.
Scientific Research Applications
Synthesis and Characterization
Synthesis Methods : Tris[(2-oxo-1,3-dioxolan-4-yl)methyl]-1,3,5-triazinane-2,4,6-trione and its derivatives have been synthesized using various methods. For instance, Bayat and Hajighasemali (2017) developed new methods for synthesizing 1,3,5-tris((1/2H-tetrazol-5-yl)methyl)-1,3,5-triazinane-2,4,6-trione with high yields and simple methodology (Bayat & Hajighasemali, 2017).
Characterization and Thermal Behavior : These compounds have been characterized by various techniques such as elemental analysis, IR, NMR, and mass spectroscopy. DSC/TGA measurements were carried out to determine their thermal behavior, indicating their potential application in various scientific fields (Bayat & Hajighasemali, 2017).
Applications in Chemistry
Ring Opening Reactions : Vázquez-Tato et al. (2011) explored the reaction of tris(oxiran-2-ylmethyl)-1,3,5-triazinane-2,4,6-trione with phenol or N-methylaniline under solventless conditions, leading to tripodal triols with C3 symmetry. This study shows the compound's utility in organic synthesis (Vázquez-Tato et al., 2011).
Ionic Liquids and Anion Receptors : Seijas and Vázquez-Tato (2013) described the synthesis of tris-imidazolium derivatives of isocyanuric acid, highlighting their potential as anionic receptors and polycationic ionic liquids (Seijas & Vázquez-Tato, 2013).
Pharmaceutical Research
Anticancer Properties : A study by Su et al. (2013) found that the heterocyclic trioxirane compound [1,3,5-tris((oxiran-2-yl)methyl)-1,3,5-triazinane-2,4,6-trione (TATT)] exhibited significant anticancer effects on chemoresistant human colorectal cancer cells, with less cytotoxicity on normal cells compared to FDA-approved anticancer drugs. This highlights its potential in cancer therapy (Su et al., 2013).
Chemosensitivity Enhancement : The same study also revealed that coadministration of curcumin with TATT significantly increased its cytotoxicity and apoptotic effects, suggesting a synergistic effect in cancer treatment (Su et al., 2013).
properties
IUPAC Name |
1,3,5-tris[(2-oxo-1,3-dioxolan-4-yl)methyl]-1,3,5-triazinane-2,4,6-trione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O12/c19-10-16(1-7-4-25-13(22)28-7)11(20)18(3-9-6-27-15(24)30-9)12(21)17(10)2-8-5-26-14(23)29-8/h7-9H,1-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVQJCPGJJHDFQB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC(=O)O1)CN2C(=O)N(C(=O)N(C2=O)CC3COC(=O)O3)CC4COC(=O)O4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O12 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tris[(2-oxo-1,3-dioxolan-4-yl)methyl]-1,3,5-triazinane-2,4,6-trione |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.